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Welcome to the technical support center for fostering new research collaborations with
Alabama A&M University (AAMU). This resource is designed for researchers, scientists, and
drug development professionals looking to partner with AAMU's vibrant research community.
Here, you will find troubleshooting guides and frequently asked questions (FAQsS) to navigate
the collaboration process, from initial contact to project completion.

Frequently Asked Questions (FAQs) for New
Collaborations

This section addresses common questions about initiating and conducting collaborative
research with Alabama A&M University.
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Category

Question

Answer

Initial Contact & Proposal

How do | initiate a research
collaboration with AAMU?

The first step is typically to
identify a faculty member or
research center at AAMU with
expertise aligned with your
interests. The Office of
Research and Sponsored
Programs (OSP) can also
assist in identifying potential
collaborators and providing
guidance on the proposal

process.

What is the process for
submitting a collaborative

research proposal?

All proposals for external
funding must be submitted
through the Office of
Sponsored Programs. The
OSP reviews and approves
proposals before submission
to funding agencies and can
assist with budget creation and
understanding submission

requirements.

Agreements & Policies

What is a Material Transfer
Agreement (MTA) and when is
it needed?

An MTAis a contract that
governs the transfer of tangible
research materials between
organizations. It is required
whenever materials are being
exchanged for research
purposes to define the rights
and responsibilities of both the
provider and the recipient. The
Office of Research Compliance

processes inbound MTAs.

What is AAMU's policy on
Intellectual Property (IP) in

AAMU generally has an

ownership interest in
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collaborative research?

inventions conceived or
developed using university
resources. The Intellectual
Property Rights Review
Committee (IPRRC) oversees
IP policies and makes
recommendations on the
disposition of inventions and
royalty distribution. It is crucial
to establish IP ownership
terms in a formal agreement

before starting a project.

Compliance

Does my collaborative
research require Institutional

Review Board (IRB) approval?

If your research involves
human subjects, it must be
reviewed and approved by
AAMU's Institutional Review
Board (IRB) to ensure the
protection of participants' rights
and welfare. The IRB provides
forms and guidance on their

review process.

What if my research involves

animal subjects?

All research and instructional
programs involving vertebrate
animals must be reviewed and
approved by the Institutional
Animal Care and Use
Committee (IACUC). The
IACUC ensures compliance
with federal regulations and
university policies on animal

welfare.

Troubleshooting Guide for Common Collaboration

Issues
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This guide provides solutions to potential challenges you may encounter during your
collaborative research journey with AAMU.
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Issue

Possible Cause

Recommended Action

Rejected Research Proposal

The proposal may not align
with the funding agency's
priorities, or the research plan

may lack clarity or feasibility.

Carefully review the feedback
from the funding agency.
Consult with your AAMU
collaborator and the Office of
Research and Sponsored
Programs to revise and
strengthen the proposal for
resubmission or to identify
more suitable funding

opportunities.

Delays in Material Transfer
Agreement (MTA)

Negotiations between
institutions can be complex,
involving legal and compliance

reviews.

Proactively communicate with
AAMU's Office of Research
Compliance to understand the
status of the MTA. Ensure all
necessary information from
your institution has been

provided promptly.

Disagreements over

Intellectual Property (IP)

Unclear initial agreements on
how IP will be handled.

Refer to the collaborative
research agreement
established at the project's
outset. If the agreement is
unclear, engage in discussions
with your collaborator and
involve AAMU's Intellectual
Property Rights Review
Committee for mediation and

resolution.

IRB or IACUC Approval Delays

The research protocol may be
unclear, incomplete, or raise

ethical concerns.

Thoroughly review your
application to ensure all
required information is
provided and clearly explained.
Respond promptly to any
queries from the IRB or IACUC
and be prepared to modify
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your protocol to address any

concerns.

Experimental Protocols

Below are representative experimental protocols for key research areas at Alabama A&M
University. These are provided as examples of the methodologies that may be employed in

collaborative research projects.

Plant Science: Gene Expression Analysis in Response
to Drought Stress

Objective: To quantify the expression of drought-responsive genes in a plant species of interest
using quantitative PCR (qPCR).

Methodology:
e Plant Material and Stress Treatment:

o Grow plants under controlled environmental conditions (e.g., 25°C, 16-hour light/8-hour
dark cycle).

o Induce drought stress by withholding water for a specified period (e.g., 7-14 days), while a
control group continues to be watered regularly.

e RNA Extraction:

Harvest leaf tissue from both control and drought-stressed plants.

[¢]

[e]

Immediately freeze the tissue in liquid nitrogen to prevent RNA degradation.

Extract total RNA using a commercial plant RNA extraction kit, following the

[e]

manufacturer's instructions.

Assess RNA quality and quantity using a spectrophotometer and gel electrophoresis.

[e]

e cDNA Synthesis:
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o Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse
transcription Kit.

e Quantitative PCR (qPCR):
o Design primers specific to the target drought-responsive genes and a reference gene.

o Perform gPCR using a SYBR Green-based assay to measure the relative expression
levels of the target genes.

o Analyze the data using the comparative Ct method (AACt) to determine the fold change in
gene expression between the control and drought-stressed samples.

Environmental Science: Analysis of Heavy Metal
Contamination in Soil

Objective: To determine the concentration of heavy metals (e.g., lead, cadmium) in soil
samples from a potentially contaminated site.

Methodology:
o Sample Collection:

o Collect soil samples from various locations and depths at the site using a soil auger.

o Place samples in clean, labeled containers and transport them to the laboratory on ice.
e Sample Preparation:

o Air-dry the soil samples and sieve them to remove large debris.

o Digest a known weight of the soil sample using a mixture of strong acids (e.qg., nitric acid
and hydrochloric acid) in a digestion block or microwave digester.

e Heavy Metal Analysis:

o Dilute the digested sample to a known volume with deionized water.
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o Analyze the concentration of heavy metals in the diluted sample using Inductively Coupled
Plasma-Mass Spectrometry (ICP-MS).

o Data Analysis:
o Calculate the concentration of each heavy metal in the original soil sample (in mg/kg).
o Compare the results to regulatory limits to assess the extent of contamination.

Visualizing Collaboration and Research Pathways

To further clarify the processes and concepts involved in collaborating with AAMU, the
following diagrams are provided.
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AAMU Internal Process

Award Negotiation & Acceptance

External Researcher

Find AAMU Collaborator Contact AAMU PI Develop Joint Proposal

Identify Research Interest OSP Proposal Review Compliance Review (IRB/IACUC) Proposal Submission to Agency

ssssssss

Project Funded

Proposal Rejected

Revise & Resubmit
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Drought Stress
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Reactive Oxygen Species (ROS) Calcium Signaling
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Stress-Responsive GeneExprE

Drought Tolerance
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Contact AAMU Office of Research Compliance

Are there contentious terms? (e.g., IP rights)

Facilitate negotiation between legal teams

Submit required documentation promptly

;

Follow up regularly

MTA Executed

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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